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Solvent-less extraction techniques eliminate or significantly reduce the use of organic solvents during the

extraction process. For carbonyl compounds, which are often volatile and present at trace levels, these

methods offer enhanced sensitivity, reduced background interference, and improved safety profiles. The

fundamental principle involves using physical means such as sorption, microwave energy, or supercritical

fluids to extract target analytes without liquid solvents [1].

Carbonyl compounds contain a C=O functional group and are highly relevant in environmental monitoring,

food science, and pharmaceutical applications due to their biological activity and presence in natural

products [2] [3]. Traditional extraction methods like maceration and Soxhlet extraction require large solvent

volumes, are time-consuming, and may degrade thermolabile compounds [1].

Key Solvent-less Extraction Techniques

Stir Bar Sorptive Extraction (SBSE)

SBSE utilizes a magnetic stir bar coated with a sorbent phase to extract organic compounds directly from

aqueous samples. The technique provides high concentration factors and excellent sensitivity for trace-level

carbonyl analysis [4].

Experimental Protocol: SBSE of Carbonyls from Aqueous Matrices [4]

Reagents: Carbonyl standards, O-(2,3,4,5,6-pentafluorobenzyl) hydroxylamine hydrochloride

(PFBHA) derivatization reagent, polydimethylsiloxane (PDMS)-coated stir bars (10-40 mm length,
0.5-1.0 mm film thickness), HPLC-grade solvents for desorption (e.g., acetonitrile or methanol).
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Equipment: Magnetic stirrer, glass vials with Teflon-lined caps, ultrasonic bath, gas chromatography-

mass spectrometry (GC-MS) system.
Procedure:

Derivatization: Add PFBHA (10-50 mg/L final concentration) to 100 mL aqueous sample in a
glass vial. Derivatize for 30-60 minutes at room temperature with stirring. PFBHA converts

carbonyls to oxime derivatives with higher molecular weights and greater affinity for PDMS.
Extraction: Place PDMS stir bar into the derivatized sample. Extract for 60-120 minutes at a

constant stirring speed (750-1000 rpm) at room temperature.
Desorption: Remove stir bar, rinse with ultrapure water, and dry gently. Place in a glass

desorption vial with 1-2 mL of desorption solvent. Ultrasonicate for 15-30 minutes.
Analysis: Inject desorption solvent extract into GC-MS system. Use a mid-polarity capillary

column (e.g., 30 m × 0.25 mm ID, 0.25 μm film) with temperature programming (50°C to 300°C
at 5-10°C/min).

The following workflow diagram illustrates the SBSE process:

Start Sample Preparation

Derivatization with PFBHA
(30-60 min, room temperature)

SBSE Extraction
(60-120 min, 750-1000 rpm)

Rinse & Dry Stir Bar

Ultrasonic Desorption
(15-30 min, organic solvent)

GC-MS Analysis
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Solvent-Free Microwave Extraction (SFME)

SFME uses microwave energy to disrupt plant or animal matrices and release essential oils and other volatile

compounds without added solvents. Internal water in the sample acts as the heating medium [5] [1].

Experimental Protocol: SFME of Volatile Carbonyls from Plant Material [5]

Reagents: Dried plant material (e.g., rosemary, thyme, cumin), anhydrous sodium sulfate (if needed

for drying moist samples).
Equipment: Microwave oven with power control (200-500 W), Clevenger-type apparatus or

condenser, round-bottom flask, analytical balance.
Procedure:

Sample Preparation: Grind 20-50 g of dried plant material to a coarse powder. Do not add any
solvent.

Extraction: Place sample in the round-bottom flask attached to the microwave oven. Connect
the condenser for collecting volatiles. Apply microwave power (300-500 W) for 15-30 minutes in

2-3 minute intervals to prevent overheating.
Collection: Volatiles and steam condense and are collected. The essential oil layer containing

carbonyl compounds separates from the aqueous layer.
Analysis: Recover the essential oil layer and analyze directly by GC-MS or dilute in a minimal

volume of solvent (e.g., hexane or dichloromethane) for injection.

Supercritical Fluid Extraction (SFE)

SFE uses supercritical carbon dioxide (scCO₂) as the extraction medium. scCO₂ has liquid-like density and

gas-like diffusivity and viscosity, enabling efficient penetration into solid samples and extraction of carbonyl

compounds [1].

Experimental Protocol: SFE of Carbonyls from Solid Matrices [1]

Reagents: Carbon dioxide (SFE grade), drying agent (e.g., sodium sulfate), modifier solvents (e.g.,

methanol, ethanol) if needed.
Equipment: SFE system with CO₂ pump, pressure control vessel, heating oven, restrictor, and

collection vial.
Procedure:
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Sample Preparation: Homogenize 1-5 g of sample and mix with drying agent if moist. Load

into the extraction vessel.
Extraction: Set temperature to 40-60°C and pressure to 200-400 bar. Set CO₂ flow rate to 2-4

mL/min. Perform static extraction (5-15 min) followed by dynamic extraction (30-60 min).
Collection: Depressurize the CO₂ through a restrictor into a collection vial containing a small

volume of appropriate solvent (e.g., dichloromethane) to trap analytes.
Analysis: Concentrate the collection solvent under a gentle nitrogen stream if necessary, and

analyze by GC-MS or HPLC.

Comparative Analysis of Techniques

Table 1: Comparison of Solvent-less Extraction Techniques for Carbonyl Compounds

Technique Mechanism
Optimal
Carbonyl
Types

Sample
Matrix

Advantages Limitations

SBSE [4] Sorption onto
PDMS

coating

Low
molecular

weight,
volatile

aldehydes,
ketones,

dicarbonyls

Aqueous
samples

(rainwater,
biological

fluids)

High
preconcentration

(30-45x), low LOD
(10-30 ng/L),

simple setup

Requires
derivatization,

limited by PDMS
coating affinity

SFME [5] Microwave

heating,
internal steam

distillation

Volatile

carbonyls in
essential oils

Dried plant

materials,
spices

Rapid, preserves

thermolabile
compounds, no

solvent

Limited to

volatile
compounds, not

suitable for
aqueous

samples

SFE [1] Solvation with

supercritical
CO₂

Broad range

(volatile to
semi-volatile)

Solid

matrices
(plant, soil,

food)

Tunable selectivity,

high purity extracts,
fast kinetics

High equipment

cost, may
require modifiers

for polar
carbonyls
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Table 2: Analytical Performance of SBSE for Selected Carbonyl Compounds [4]

Carbonyl Compound Preconcentration Coefficient Limit of Detection (ng/L) Recovery (%)

Formaldehyde 35 12 88

Acetaldehyde 38 10 92

Glyoxal (GLY) 32 15 85

Methylglyoxal (MGLY) 30 18 82

Hexanal 45 8 95

Application Considerations

Derivatization Requirements: Many carbonyl compounds, particularly small and polar species,

require chemical derivatization before extraction to improve stability, volatility, and affinity for the
extraction phase. PFBHA is a preferred derivatizing agent for GC-MS analysis [4].

Green Chemistry Metrics: Solvent-less techniques generally exhibit superior green chemistry
metrics compared to conventional methods. They typically have lower E-factors (mass of waste/mass

of product), reduced energy consumption, and improved safety profiles [6].
Analysis of Complex Mixtures: In samples with diverse carbonyl compositions (e.g., indoor air

containing formaldehyde, aldehydes, ketones, and unsaturated carbonyls), a combination of
techniques or careful method optimization may be necessary for comprehensive analysis [3].

Solvent-less extraction techniques provide robust, environmentally sustainable methodologies for carbonyl

compound analysis. SBSE, SFME, and SFE each offer distinct advantages for specific applications and

matrices. Method selection should be guided by target analyte properties, sample matrix, and available

instrumentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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